1-Bromo-4-(tert-butyl)-2-fluorobenzene

• IUPAC Name: 1-bromo-4-tert-butyl-2-fluorobenzene
• InChI: InChI=1S/C10H12BrF/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,1-3H3
• InChI Key: SYOOUBIFOOVLMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C10H12BrF
• Molecular Weight: 231.10 g/mol
• CAS No.: 1369829-80-0

Description

1-Bromo-4-(tert-butyl)-2-fluorobenzene is a chemical compound used in the synthesis of 4-tert-butyl-phenylboronic acid and 1-deoxy analogs of CP-47,497 and CP-55,940. It undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents.

Synthesis Analysis

The compound has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents. It has also been used in the synthesis of tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula (CH3)3CC6H4Br. Its molecular weight is 213.11.

Chemical Reactions Analysis

This compound undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents. It was used in the synthesis of 4-tert-butyl-phenylboronic acid, 1-deoxy analogs of CP-47,497 (n = 0 to 7), and 1-deoxy analogs of CP-55,940 (n = 0 to 7).

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 80-81 °C/2 mmHg, a melting point of 13-16 °C, and a density of 1.229 g/mL at 25 °C. Its refractive index is n20/D 1.533.

Scientific Research Applications

Solvent Influence on Lithium-Bromine Exchange

Bailey, Luderer, and Jordan (2006) explored how solvents affect the lithium-bromine exchange reaction of aryl bromides, using 1-bromo-4-tert-butylbenzene as a representative. Their findings highlight the role of solvent composition in determining the reaction's outcome, with certain solvents facilitating nearly quantitative exchange reactions (Bailey, Luderer, & Jordan, 2006).

Synthesis of Sterically Protected Phosphorus Compounds

Toyota et al. (2003) synthesized bulky bromobenzene derivatives, including 1-bromo-4-(tert-butyl)-2-fluorobenzene, to prepare sterically protected diphosphene and fluorenylidenephosphine compounds. This research underscores the importance of electronic effects in chemical synthesis (Toyota, Kawasaki, Nakamura, & Yoshifuji, 2003).

Radiolabeling for 18F-Arylation Reactions

Ermert et al. (2004) compared methods for synthesizing no-carrier-added 1-bromo-4-[18F]fluorobenzene, crucial for 18F-arylation reactions. This research contributes to the development of radiopharmaceuticals and diagnostic agents (Ermert, Hocke, Ludwig, Gail, & Coenen, 2004).

Carbonylative Transformations in Organic Synthesis

Chen, Natte, Neumann, and Wu (2014) systematically studied carbonylative transformations of 1-bromo-2-fluorobenzenes with various nucleophiles. Their work expands the toolbox for synthesizing heterocycles, offering moderate to good yields (Chen, Natte, Neumann, & Wu, 2014).

Mechanism of Action

Target of Action

It’s known that brominated compounds often interact with various biological targets, depending on their specific structure and the biological context .

Mode of Action

1-Bromo-4-(tert-butyl)-2-fluorobenzene undergoes lithium-bromide exchange reactions with n-butyllithium and tert-butyllithium at 0°C in various solvents . This reaction could potentially lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

It was used in the synthesis of 4-tert-butyl-phenylboronic acid and 1-deoxy analogs of cp-47,497 and cp-55,940 . These compounds could potentially affect various biochemical pathways.

Pharmacokinetics

The compound’s physical properties such as its boiling point (80-81 °c/2 mmhg), melting point (13-16 °c), and density (1229 g/mL at 25 °C) could potentially influence its pharmacokinetic properties .

Result of Action

Its use in the synthesis of other compounds suggests that it could potentially have a variety of effects depending on the specific biological context .

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds could potentially influence the action, efficacy, and stability of this compound. For instance, its reactions with n-butyllithium and tert-butyllithium occur at 0°C , suggesting that temperature is an important factor in its reactivity.

Safety and Hazards

1-Bromo-4-(tert-butyl)-2-fluorobenzene is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.